Cas no 1798028-20-2 (N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide
• CAS No: 1798028-20-2
• MF: C₁₈H₁₇F₂N₃O₂S₂
• MW: 409.473288297653
• CID: 5375385
• Update Time: 2025-05-30

N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(2-thienyl)-1H-pyrazol-1-yl]ethyl]-2,6-difluorobenzenesulfonamide
• N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide

• Inchi： 1S/C18H17F2N3O2S2/c19-13-3-1-4-14(20)18(13)27(24,25)21-8-9-23-16(12-6-7-12)11-15(22-23)17-5-2-10-26-17/h1-5,10-12,21H,6-9H2
• InChI Key： JQDAOUCBVZUNPS-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C3CC3)=CC(C3SC=CC=3)=N2)(=O)=O)=C(F)C=CC=C1F

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.8±60.0 °C(Predicted)
• pka: 9.85±0.40(Predicted)

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide

Introduction to N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide (CAS No. 1798028-20-2)

N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1798028-20-2, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of multiple heterocyclic rings, including a pyrazole ring and a thiophene ring, combined with the substitution of fluorine atoms and a sulfonamide group, makes this molecule a subject of intense interest for researchers exploring new therapeutic agents.

The structural composition of N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide is highly intricate, featuring a benzene ring substituted with two fluorine atoms and connected to an ethyl chain that further extends into a pyrazole-thiophene hybrid. This arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for interaction with biological targets. The pyrazole moiety is particularly noteworthy, as it is known for its role in various pharmacologically active compounds, often contributing to anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. The sulfonamide group in N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide is a key functional group that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The incorporation of this group into the molecular structure of our compound suggests potential therapeutic applications in these areas.

The fluorine atoms at the 2 and 6 positions of the benzene ring are another critical feature that enhances the compound's pharmacological profile. Fluorine substitution is a common strategy in drug design due to its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The presence of these fluorine atoms in N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2,6-difluorobenzene-1-sulfonamide may contribute to its stability under physiological conditions and enhance its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrazole-thiophene hybrid with the sulfonamide and fluorinated benzene ring creates a unique scaffold that can be further modified to optimize biological activity. Researchers have been exploring various derivatives of this compound to identify more potent and selective agents. For instance, modifications to the pyrazole ring or the thiophene moiety could lead to compounds with enhanced binding affinity or altered selectivity profiles.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural products and biological molecules, making them valuable candidates for therapeutic intervention. The pyrazole and thiophene rings in N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-y]ethyl}-2,6-difluorobenzene-1-sulfonamide contribute to its heterocyclic nature and may play a crucial role in its interaction with biological targets. These rings are often involved in hydrogen bonding interactions, which can be critical for binding affinity and specificity.

The ethyl chain extending from the pyrazole-thiophene hybrid provides another layer of complexity that can influence the compound's pharmacological properties. This chain can serve as a linker between different functional groups, allowing for precise tuning of physicochemical properties such as solubility and permeability. Additionally, it can provide steric hindrance that may affect binding orientation and interactions with biological targets.

In conclusion, N-{2-[5-cyclopropyl-3-(thiophen-2-y l)-1H-pyrazol -1 -y l]ethyl}-2,6-difluorobenzene -1 -sulfonamide (CAS No. 17980 28 -20 - 2) is a highly promising compound with a complex structural framework that holds significant potential for therapeutic applications. Its unique combination of heterocyclic rings, sulfonamide group, and fluorinated benzene ring makes it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new drugs.